1-(4-methoxyphenyl)-5-(2-methylprop-2-en-1-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-5-(2-methylprop-2-enyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C16H16N4O2/c1-11(2)9-19-10-17-15-14(16(19)21)8-18-20(15)12-4-6-13(22-3)7-5-12/h4-8,10H,1,9H2,2-3H3
• InChI Key: IIXNUMFTDHJKBN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C=NC2=C(C1=O)C=NN2C3=CC=C(C=C3)OC

Description

1-(4-methoxyphenyl)-5-(2-methylprop-2-en-1-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a complex organic compound with a unique structure that combines a pyrazolo[3,4-d]pyrimidin-4-one core with a 4-methoxyphenyl and a 2-methylprop-2-en-1-yl substituent. This compound is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 1-(4-methoxyphenyl)-5-(2-methylprop-2-en-1-yl)-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the pyrazolo[3,4-d]pyrimidin-4-one core, followed by the introduction of the 4-methoxyphenyl and 2-methylprop-2-en-1-yl groups through various substitution reactions. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

1-(4-methoxyphenyl)-5-(2-m